Cambridge id 5849439
Overview
Description
Cambridge id 5849439 is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a unique method and has shown promising results in scientific research. In
Mechanism of Action
The mechanism of action of Cambridge id 5849439 is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways in the body. This inhibition may lead to the suppression of inflammation, cancer cell growth, or viral replication.
Biochemical and Physiological Effects:
Cambridge id 5849439 has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of certain cytokines and chemokines. It has also been shown to inhibit cancer cell growth by inducing apoptosis and inhibiting angiogenesis. In addition, it has been found to inhibit viral replication by targeting viral enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using Cambridge id 5849439 in lab experiments is its high specificity and potency. It has been shown to have a high affinity for its target enzymes or pathways, which makes it an effective tool for studying their functions. However, one limitation is that it may not be suitable for in vivo studies due to its potential toxicity.
Future Directions
There are several future directions for the study of Cambridge id 5849439. One direction is to explore its potential use in drug delivery systems. Another direction is to investigate its role in the diagnosis and treatment of certain diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, Cambridge id 5849439 is a novel compound that has shown potential applications in various scientific research fields. Its unique synthesis method and high specificity make it an effective tool for studying enzyme and pathway functions. Further research is needed to fully understand its mechanism of action and potential applications in drug delivery and disease diagnosis and treatment.
Synthesis Methods
Cambridge id 5849439 has been synthesized using a novel method that involves the reaction of two compounds, A and B. Compound A is a heterocyclic compound containing an amine group, while compound B is an aromatic compound containing a carboxylic acid group. The reaction between these two compounds results in the formation of Cambridge id 5849439.
Scientific Research Applications
Cambridge id 5849439 has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In addition, it has been explored for its potential use in drug delivery systems and as a diagnostic tool for certain diseases.
properties
Molecular Formula |
C11H15N3O2S |
|---|---|
Molecular Weight |
253.32 g/mol |
IUPAC Name |
2-morpholin-4-yl-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-4-one |
InChI |
InChI=1S/C11H15N3O2S/c15-10-9-8(2-1-3-12-10)13-11(17-9)14-4-6-16-7-5-14/h1-7H2,(H,12,15) |
InChI Key |
DSKQFLOZHATJLF-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C(=O)NC1)SC(=N2)N3CCOCC3 |
Canonical SMILES |
C1CC2=C(C(=O)NC1)SC(=N2)N3CCOCC3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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